Cas no 82402-02-6 (3-[3,3-di(thiophen-3-yl)prop-2-en-1-yl]-4-methyl-5-phenyl-1,3-oxazolidine)

3-[3,3-di(thiophen-3-yl)prop-2-en-1-yl]-4-methyl-5-phenyl-1,3-oxazolidine structure
82402-02-6 structure
Product name:3-[3,3-di(thiophen-3-yl)prop-2-en-1-yl]-4-methyl-5-phenyl-1,3-oxazolidine
CAS No:82402-02-6
MF:C21H21NOS2
MW:367.527542829514
CID:987758
PubChem ID:342373

3-[3,3-di(thiophen-3-yl)prop-2-en-1-yl]-4-methyl-5-phenyl-1,3-oxazolidine Chemical and Physical Properties

Names and Identifiers

    • 3-[3,3-di(thiophen-3-yl)prop-2-en-1-yl]-4-methyl-5-phenyl-1,3-oxazolidine
    • 3-[3,3-di(thiophen-3-yl)prop-2-enyl]-4-methyl-5-phenyl-1,3-oxazolidine
    • 3-(3,3-Di(3-thienyl)-2-propenyl)-4-methyl-5-phenyl-1,3-oxazolidine
    • NSC378899
    • NSC-378899
    • DTXSID601002663
    • 3-[3,3-bis(3-thienyl)allyl]-4-methyl-5-phenyl-oxazolidine
    • 82402-02-6
    • NSC 378899
    • Inchi: InChI=1S/C21H21NOS2/c1-16-21(17-5-3-2-4-6-17)23-15-22(16)10-7-20(18-8-11-24-13-18)19-9-12-25-14-19/h2-9,11-14,16,21H,10,15H2,1H3
    • InChI Key: JAFWSMULEQCSON-UHFFFAOYSA-N
    • SMILES: CC1C(OCN1CC=C(C2=CSC=C2)C3=CSC=C3)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 367.106
  • Monoisotopic Mass: 367.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • Density: 1.197
  • Boiling Point: 532.1°C at 760 mmHg
  • Flash Point: 275.6°C
  • Refractive Index: 1.622
  • PSA: 68.95000
  • LogP: 5.59870

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